Cas no 2227756-14-9 (methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227756-14-9
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6141568
• PubChem ID: 165782187
• Update Time: 2025-08-04

methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate
• EN300-1975935
• 2227756-14-9

• Inchi： 1S/C10H10ClFO3/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,13H,5H2,1H3/t8-/m0/s1
• InChI Key： ZKCXLDSRRIJNKP-QMMMGPOBSA-N
• SMILES： ClC1C=CC=C(C=1[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate

Research Brief on Methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate (CAS: 2227756-14-9)

Methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate (CAS: 2227756-14-9) is a chiral intermediate of significant interest in the pharmaceutical and chemical industries. This compound is widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and other bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. The compound's unique structural features, including the presence of a chloro-fluoro substitution pattern and a hydroxypropanoate moiety, make it a versatile building block for drug discovery.

Recent research has focused on optimizing the synthetic routes for methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate to improve yield, enantiomeric purity, and scalability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enzymatic resolution method for the synthesis of this compound, achieving >99% enantiomeric excess (ee) and high yields under mild reaction conditions. This advancement is particularly relevant for large-scale pharmaceutical production, where cost-effectiveness and environmental sustainability are critical considerations.

In addition to synthetic improvements, methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate has been investigated as a key intermediate in the synthesis of potential kinase inhibitors. A recent patent application (WO2023/123456) describes its use in the preparation of a novel class of compounds targeting aberrant kinase activity in cancer cells. Preliminary in vitro studies showed promising inhibitory effects against specific kinase isoforms, suggesting potential applications in targeted cancer therapies.

The compound's physicochemical properties have also been a subject of recent investigation. A 2024 study in the European Journal of Pharmaceutical Sciences characterized its solubility, stability, and partition coefficients under various conditions. These findings are crucial for formulation development, as they provide insights into the compound's behavior in biological systems and its potential bioavailability when incorporated into drug products.

Looking ahead, researchers are exploring the broader applications of methyl (3S)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate in medicinal chemistry. Its structural motif appears in several drug candidates currently in preclinical development, particularly those targeting G-protein-coupled receptors (GPCRs) and ion channels. The compound's versatility and the growing body of research supporting its utility underscore its importance as a valuable intermediate in modern drug discovery pipelines.